Cas no 110685-78-4 (L-Idonic acid,3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-a-D-glucopyranosyl]-)

L-Idonic acid,3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-a-D-glucopyranosyl]- structure
110685-78-4 structure
Product Name:L-Idonic acid,3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-a-D-glucopyranosyl]-
CAS No:110685-78-4
MF:C14H25NO15S
MW:479.411004781723
CID:212910
PubChem ID:194870
Update Time:2025-04-19

L-Idonic acid,3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-a-D-glucopyranosyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Idonic acid,3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-a-D-glucopyranosyl]-
    • O-((Nalpha)-acetylglucosamine 6-sulfate)-(1-3)-idonic acid
    • 3-O-[2-(acetylamino)-2-deoxy-6-O-sulfo-alpha-D-glucopyranosyl]-L-idonic acid
    • Glc-nac6S-idoa
    • 110685-78-4
    • DTXSID60911825
    • 3-O-{2-Deoxy-2-[(1-hydroxyethylidene)amino]-6-O-sulfohexopyranosyl}hexonic acid
    • (2R,3S,4R,5S)-3-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(sulfooxymethyl)oxan-2-yl]oxy-2,4,5,6-tetrahydroxyhexanoic acid
    • Inchi: 1S/C14H25NO15S/c1-4(17)15-7-10(21)9(20)6(3-28-31(25,26)27)29-14(7)30-12(11(22)13(23)24)8(19)5(18)2-16/h5-12,14,16,18-22H,2-3H2,1H3,(H,15,17)(H,23,24)(H,25,26,27)/t5-,6+,7+,8+,9+,10+,11+,12-,14+/m0/s1
    • InChI Key: SIGLKDHQMISGEY-YUDSPMMPSA-N
    • SMILES: S(=O)(=O)(O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O[C@H]([C@H](C(=O)O)O)[C@@H]([C@H](CO)O)O)O1)NC(C)=O)O)O

Computed Properties

  • Exact Mass: 479.09445
  • Monoisotopic Mass: 479.09449
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 711
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 278
  • XLogP3: -5.9

Experimental Properties

  • Density: 1.81
  • Refractive Index: 1.636
  • PSA: 269.84
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